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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Octyn-2-one is a valuable intermediate in organic synthesis. Achieving high purity of this

compound is crucial for its effective use in subsequent reactions. Physical property data

indicates that 3-Octyn-2-one is a liquid at room temperature, making vacuum distillation the

recommended method for its purification.

This application note provides a detailed protocol for the purification of 3-Octyn-2-one via

vacuum distillation. Additionally, to address the query for recrystallization techniques applicable

to ketones, a comprehensive protocol for the recrystallization of benzophenone, a structurally

relevant solid ketone with a low melting point, is presented as a representative example.

Physicochemical Properties of 3-Octyn-2-one
A summary of the key physical and chemical properties of 3-Octyn-2-one is provided in the

table below. The absence of a defined melting point and its reported boiling point are consistent

with its liquid state at ambient temperatures.
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Property Value Reference

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.18 g/mol [1]

Boiling Point 100 °C @ 18 mmHg [2]

Density 0.857 g/mL at 25 °C [2]

Appearance Colorless to pale yellow liquid

Solubility
Soluble in most organic

solvents.

Experimental Protocols
This protocol describes the standard procedure for the purification of liquid ketones such as 3-
Octyn-2-one.

Materials:

Crude 3-Octyn-2-one

Round-bottom flask

Short path distillation head with condenser

Receiving flask

Vacuum pump and tubing

Heating mantle with stirrer

Thermometer and adapter

Boiling chips or magnetic stir bar

Procedure:
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Apparatus Setup: Assemble the distillation apparatus as shown in the workflow diagram.

Ensure all glass joints are properly sealed with vacuum grease.

Charging the Flask: Charge the round-bottom flask with the crude 3-Octyn-2-one and a few

boiling chips or a magnetic stir bar. The flask should not be more than two-thirds full.

Initiating Vacuum: Connect the apparatus to the vacuum source and slowly evacuate the

system to the desired pressure (approximately 18-20 mmHg).

Heating: Begin heating the distillation flask gently with the heating mantle while stirring.

Distillation: Monitor the temperature at the distillation head. The temperature should rise as

the vapor of the compound reaches the thermometer. Collect the fraction that distills at a

constant temperature, which should be close to the literature boiling point of 100 °C at 18

mmHg.[2]

Completion: Once the majority of the product has distilled and the temperature begins to

drop or fluctuate, stop the distillation.

Cooling: Allow the apparatus to cool to room temperature before releasing the vacuum.

Recovery: The purified 3-Octyn-2-one is collected from the receiving flask.

This protocol provides a general method for the purification of a low-melting solid ketone by

recrystallization, using benzophenone as an example.[2][3]

Materials:

Crude Benzophenone

Ethanol (95%)

Erlenmeyer flasks

Hot plate with magnetic stirrer

Büchner funnel and filter flask
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Filter paper

Watch glass

Ice bath

Quantitative Data Summary for Benzophenone Recrystallization

Parameter Value Reference(s)

Solvent Ethanol (95%) [4]

Crude Product (Example) 5.0 g

Solvent Volume (Approx.) 15-20 mL [4]

Dissolution Temperature
Boiling point of ethanol (~78

°C)

Crystallization Temperature
Room temperature, then 0-5

°C (ice bath)

Typical Yield 85-95%

Melting Point (Crude) 45-47 °C

Melting Point (Purified) 47-49 °C [2]

Procedure:

Dissolution: Place the crude benzophenone in an Erlenmeyer flask with a magnetic stir bar.

Add a minimal amount of ethanol and heat the mixture to boiling while stirring. Continue

adding small portions of hot ethanol until the solid is completely dissolved.[5]

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them. Keep the solution hot during this process to prevent premature

crystallization.

Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool

slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[5]
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Once the flask has reached room temperature, place it in an ice bath to maximize crystal

formation.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

soluble impurities.

Drying: Allow the crystals to air dry on the filter paper by drawing air through the funnel. For

final drying, transfer the crystals to a watch glass and place them in a desiccator or a

vacuum oven at a low temperature.

Visual Representations of Workflows
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Workflow for Vacuum Distillation of 3-Octyn-2-one

Apparatus Setup

Distillation Process
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Charge Flask with Crude 3-Octyn-2-one

Assemble Distillation Apparatus

Apply Vacuum

Heat Gently with Stirring

Collect Constant Boiling Fraction

Cool Apparatus

Release Vacuum

Collect Purified Product

Click to download full resolution via product page

Caption: Workflow for the vacuum distillation of 3-Octyn-2-one.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body-img#application-note-purification-techniques-for-3-octyn-2-one-and-representative-ketones
https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body#application-note-purification-techniques-for-3-octyn-2-one-and-representative-ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15837982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Recrystallization of a Solid Ketone
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Caption: General workflow for the recrystallization of a solid ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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